Cas no 89026-53-9 (Butane, 2-chloro-1-(2-chloroethoxy)-)

• Product Name: Butane, 2-chloro-1-(2-chloroethoxy)-
• CAS No: 89026-53-9
• MF: C₆H₁₂Cl₂O
• MW: 171.064880371094
• CID: 615475
• PubChem ID: 13197726
• Update Time: 2025-04-19

Butane, 2-chloro-1-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-chloro-1-(2-chloroethoxy)-
• 2-chloro-1-(2-chloroethoxy)butane
• 89026-53-9
• DTXSID30526581

• Inchi： 1S/C6H12Cl2O/c1-2-6(8)5-9-4-3-7/h6H,2-5H2,1H3
• InChI Key： DTOXYKAMOQYLOG-UHFFFAOYSA-N
• SMILES： ClC(COCCCl)CC

Computed Properties

• Exact Mass: 170.0265204g/mol
• Monoisotopic Mass: 170.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų